Cas no 108340-85-8 (Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI))

Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) structure
108340-85-8 structure
Product Name:Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
CAS No:108340-85-8
Molecular Formula:C21H28N4O4
Molecular Weight:400.47142
CID:140963
PubChem ID:6442855

Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI) Properties

Names and Identifiers

    • Cyclo[L-alanyl-D-leucyl-(Z)-a,b-didehydro-N-methylphenylalanylglycyl] (9CI)
    • Cyclo(L-alanyl-L-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
    • 108233-95-0
    • 108340-85-8
    • Cyclo(L-alanyl-D-leucyl-(Z)-alpha,beta-didehydro-N-methylphenylalanylglycyl)
    • InChIKey: PWIZQNDYFYTXMJ-GZTJUZNOSA-N
    • Inchi: InChI=1S/C21H28N4O4/c1-13(2)10-16-21(29)25(4)17(11-15-8-6-5-7-9-15)20(28)22-12-18(26)23-14(3)19(27)24-16/h5-9,11,13-14,16H,10,12H2,1-4H3,(H,22,28)(H,23,26)(H,24,27)/b17-11+
    • SMILES: CC(CC1NC(=O)C(C)NC(=O)CNC(=O)/C(=C\C2C=CC=CC=2)/N(C)C1=O)C

Computed Properties

  • Exact Mass: 400.211055
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 400.211055
  • Heavy Atom Count: 29
  • Complexity: 668
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 108

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